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Compound of Interest

1-Methoxypropan-2-yl
Compound Name:
methanesulfonate

Cat. No.: B1361071

Caution: 1-Methoxypropan-2-yl methanesulfonate is a chemical compound intended for
research use only. All handling and experiments should be conducted in a well-ventilated
laboratory fume hood, and appropriate personal protective equipment (PPE), including gloves,
lab coat, and safety glasses, should be worn. Review the Safety Data Sheet (SDS) before use.

Introduction

1-Methoxypropan-2-yl methanesulfonate is a chemical compound with the molecular formula
C5H1204S.[1][2] It is the methanesulfonate ester of 1-methoxy-2-propanol. While specific,
detailed experimental protocols using 1-Methoxypropan-2-yl methanesulfonate as a primary
bioactive agent are not extensively documented in publicly available literature, its chemical
structure as a sulfonate ester suggests potential applications as an alkylating agent.
Methanesulfonate esters are known to be good leaving groups in nucleophilic substitution
reactions, a reactivity that is fundamental in various chemical and pharmaceutical applications.

This document provides a general overview of its potential applications and theoretical
experimental protocols based on the reactivity of similar sulfonate-containing compounds.

Potential Applications

Based on its chemical structure, 1-Methoxypropan-2-yl methanesulfonate could theoretically
be utilized in the following research areas:
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o Organic Synthesis: As an alkylating agent to introduce a 1-methoxypropan-2-yl group onto a
variety of nucleophiles such as amines, thiols, and alcohols.

e Prodrug Development: The methanesulfonate group could be used as a leaving group in the
design of prodrugs, where the active drug molecule is released upon nucleophilic attack in a
physiological environment.

e Bioconjugation: While less common than other functional groups, sulfonate esters can be
used for bioconjugation, reacting with specific nucleophilic residues on proteins or other
biomolecules.

Physicochemical Data

A summary of the key physicochemical properties of 1-Methoxypropan-2-yl
methanesulfonate is presented in Table 1.

Property Value Reference
CAS Number 24590-51-0 [3]
Molecular Formula C5H1204S [11[2]
Molecular Weight 168.21 g/mol [3]

SMILES CC(COC)0OS(=0)(=0)C [11[3]

. . Not explicitly stated in
Physical Description
searches

- Not explicitly stated in
Solubility H
searches

Theoretical Experimental Protocols

The following are generalized, theoretical protocols. These have not been validated and should
be adapted and optimized by the researcher.

General Alkylation Reaction Protocol
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This protocol describes a general procedure for using 1-Methoxypropan-2-yl
methanesulfonate as an alkylating agent.

Workflow for General Alkylation:
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Figure 1: General workflow for an alkylation reaction.
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Materials:

1-Methoxypropan-2-yl methanesulfonate
Nucleophile (e.g., an amine, alcohol, or thiol)

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF),
Acetonitrile)

Non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))
Quenching solution (e.g., saturated ammonium chloride solution)

Organic solvent for extraction (e.g., Ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Silica gel for column chromatography

Procedure:

Dissolve the nucleophile (1 equivalent) and the base (1.1-1.5 equivalents) in the chosen
anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon).

Cool the mixture to a suitable temperature (e.g., 0 °C) in an ice bath.

In a separate flask, dissolve 1-Methoxypropan-2-yl methanesulfonate (1-1.2 equivalents)
in a minimal amount of the same anhydrous solvent.

Add the solution of 1-Methoxypropan-2-yl methanesulfonate dropwise to the stirred
solution of the nucleophile and base.

Allow the reaction to warm to room temperature and stir for a time determined by reaction
monitoring (e.g., by Thin Layer Chromatography - TLC).

Upon completion, quench the reaction by adding the quenching solution.
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» Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

e Wash the combined organic layers with brine, dry over the drying agent, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using an appropriate
solvent system.

o Characterize the purified product by analytical techniques such as NMR and Mass
Spectrometry.

Signaling Pathway Visualization (Theoretical)

As there is no direct evidence of 1-Methoxypropan-2-yl methanesulfonate's involvement in
specific signaling pathways, the following diagram illustrates a hypothetical mechanism by
which an alkylating agent could induce cellular stress, a common outcome of non-specific
alkylation of biomolecules.

1-Methoxypropan-2-yl

methanesulfonate

Alkylation

Cellular Nucleophiles
(DNA, Proteins)

(Alkylated Biomolecules)

Cellular Stress Response

(Apoptosis or DNA Repair)
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Figure 2: Hypothetical cellular effect of a non-specific alkylating agent.

Conclusion

1-Methoxypropan-2-yl methanesulfonate is a chemical with potential as an alkylating agent
in organic synthesis. While its biological activity and specific applications in drug development
are not well-documented, its chemical properties suggest theoretical utility in areas requiring
the introduction of a 1-methoxypropan-2-yl group or in prodrug design. The provided protocols
are general and theoretical, and researchers should conduct thorough literature searches for
analogous reactions to develop specific, optimized experimental procedures. Further research
is needed to elucidate any potential biological effects and to establish validated experimental
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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